3-iodo-6,8-dimethoxy-4H-chromen-4-one
Overview
Description
Preparation Methods
The synthesis of 3-iodo-6,8-dimethoxy-4H-chromen-4-one typically involves the iodination of 6,8-dimethoxy-4H-chromen-4-one. One common method includes the use of iodine and a suitable oxidizing agent under controlled conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity .
Chemical Reactions Analysis
3-iodo-6,8-dimethoxy-4H-chromen-4-one undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be substituted with other functional groups using appropriate reagents.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its chemical structure and properties.
Coupling Reactions: It can participate in coupling reactions to form more complex molecules.
Common reagents used in these reactions include oxidizing agents, reducing agents, and coupling reagents. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
3-iodo-6,8-dimethoxy-4H-chromen-4-one has several scientific research applications:
Mechanism of Action
The mechanism of action of 3-iodo-6,8-dimethoxy-4H-chromen-4-one involves its interaction with specific molecular targets and pathways. It may exert its effects by binding to enzymes or receptors, altering their activity and leading to various biological responses . The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
3-iodo-6,8-dimethoxy-4H-chromen-4-one can be compared with other similar compounds, such as:
3-Iodo-6-methyl-4H-chromen-4-one: This compound has a similar structure but with a methyl group instead of methoxy groups.
3-Iodo-5,6,7-trimethoxy-4H-chromen-4-one: This compound has additional methoxy groups, which may alter its chemical and biological properties.
Properties
Molecular Formula |
C11H9IO4 |
|---|---|
Molecular Weight |
332.09 g/mol |
IUPAC Name |
3-iodo-6,8-dimethoxychromen-4-one |
InChI |
InChI=1S/C11H9IO4/c1-14-6-3-7-10(13)8(12)5-16-11(7)9(4-6)15-2/h3-5H,1-2H3 |
InChI Key |
CVWJYAKVANMGMI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC2=C(C(=C1)OC)OC=C(C2=O)I |
Origin of Product |
United States |
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